1-[(4-Methylphenyl)methyl]-2-thiophen-2-ylbenzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[(4-Methylphenyl)methyl]-2-thiophen-2-ylbenzimidazole, also known as MTB, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. MTB has been found to exhibit various biological activities, including anti-inflammatory, antitumor, and antioxidant properties.
Scientific Research Applications
Antioxidant Properties
Synthesis and Antioxidant Properties : Benzimidazole derivatives, including variants similar to the compound , have been synthesized and tested for their antioxidant properties. For instance, a study explored the synthesis of benzimidazole derivatives and their in vitro effects on rat liver microsomal NADPH-dependent lipid peroxidation levels. The most active compound from the study caused significant inhibition of lipid peroxidation, surpassing the effect of butylated hydroxytoluene (BHT), a known antioxidant (Kuş, Ayhan-Kilcigil, Eke, & Iscan, 2004).
Antimicrobial and Molluscicidal Activities
Synthesis, Antimicrobial, and Molluscicidal Activities : Research into benzimidazole derivatives has also extended into their antimicrobial and molluscicidal effects. A series of benzimidazole Schiff’s bases and thiosemicarbazides were synthesized, leading to the preparation of compounds with noted antimicrobial and molluscicidal activities (Nofal, Fahmy, & Mohamed, 2002).
Antibacterial Activity
Synthesis and Antibacterial Activity : Another study focused on synthesizing derivatives of 2-methylbenzimidazole, resulting in compounds with significant antibacterial activity against a variety of bacteria, mold, and yeast. This research highlighted the potential of benzimidazole derivatives in combating microbial infections (Tien, Tran Thi Cam, Bui Manh, & Dang, 2016).
Antiviral Activity Against Hepatitis C Virus
Synthesis and Antiviral Activity : Focusing on antiviral applications, a study synthesized new derivatives of 2-thiobenzimidazole incorporating a triazole moiety. These compounds were tested in vitro for their activity against hepatitis C virus (HCV) and hepatitis B virus (HBV). Notably, two compounds exhibited significant activity against HCV, offering insights into the development of new antiviral agents (Youssif, Mohamed, Salim, Inagaki, Mukai, & Abdu-Allah, 2016).
properties
IUPAC Name |
1-[(4-methylphenyl)methyl]-2-thiophen-2-ylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2S/c1-14-8-10-15(11-9-14)13-21-17-6-3-2-5-16(17)20-19(21)18-7-4-12-22-18/h2-12H,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWAWAKNXXNWCRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.